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Compound of Interest |

3-((1-(6,7-Dimethoxy-4-
quinazolinyl)-4-

Compound Name:
piperidinyl)methyl)-3,4-dihydro-

2(1H)-quinazolinone

Cat. No.: B1673263

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and stability of WAY-
262611, a potent Wnt/p-catenin signaling agonist and Dickkopf-1 (Dkk1) inhibitor. The
information is compiled to assist researchers and drug development professionals in designing
and conducting experiments with this compound.

Core Compound Information

Parameter Value Reference

Molecular Formula C20H22Na --INVALID-LINK--
Molecular Weight 318.42 g/mol --INVALID-LINK--
CAS Number 1123231-07-1 --INVALID-LINK--

Agonist of the Wnt/B-catenin

Mechanism of Action signaling pathway by inhibiting  --INVALID-LINK--
Dkk1.
) ) o 0.63 uM in a TCF-Luciferase
Biological Activity (ECso) --INVALID-LINK--
assay.
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Solubility Data

The solubility of WAY-262611 has been determined in various organic solvents and aqueous
formulations. The data is summarized in the table below. It is important to note that for some
solvents, the saturation point was not reached, and the solubility is reported as "greater than or
equal to" a certain concentration.

. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)

Hygroscopic DMSO
can significantly
DMSO =42 mg/mL >131.90 mM impact solubility; use

freshly opened

solvent.[1]
DMSO 64 mg/mL 200.99 mM --INVALID-LINK--
DMSO 50 mg/mL - --INVALID-LINK--
DMSO 25 mg/mL - As HClI salt.[2]
DMF 30 mg/mL - --INVALID-LINK--
Ethanol 50 mg/mL - --INVALID-LINK--
Ethanol:PBS (pH 7.2)
0.5 mg/mL - --INVALID-LINK--
(1:2)
10% DMSO >> 40%
PEG300 >> 5% For in vivo use. --
=>1.67 mg/mL >5.24 mM
Tween-80 >> 45% INVALID-LINK--
saline
10% DMSO >> 90% o
) For in vivo use. --
(20% SBE-B-CD in =>1.67 mg/mL >5.24 mM
) INVALID-LINK--
saline)
10% DMSO >> 90% For in vivo use. --
) > 1.67 mg/mL >5.24 mM
corn olil INVALID-LINK--
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Stability Profile

The stability of WAY-262611 has been assessed under various storage conditions, both as a
solid and in solution.

- olid.< tabili

Storage Temperature Duration
-20°C 3 years
4°C 2 years

Solution Stability

Storage Temperature Duration
-80°C 2 years
-20°C 1 year

In Vivo Stability

WAY-262611 exhibits a plasma half-life (t1/2) of 6-8 hours.[3]

Experimental Protocols

While specific, detailed experimental protocols for the determination of WAY-262611 solubility
and stability are not extensively published in the public domain, the following sections describe
standard methodologies that are likely to have been used.

Protocol for Determining Aqueous Solubility (Shake-
Flask Method)

o Preparation of Saturated Solution: An excess amount of WAY-262611 is added to a known
volume of the aqueous medium (e.g., phosphate-buffered saline, pH 7.4) in a sealed
container.

« Equilibration: The container is agitated (e.g., on a shaker bath) at a constant temperature
(e.g., 25°C or 37°C) for a defined period (e.g., 24-48 hours) to ensure equilibrium is reached.
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» Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the
undissolved solid from the solution.

o Sampling and Analysis: A sample of the clear supernatant is carefully removed, diluted as
necessary, and the concentration of WAY-262611 is determined using a suitable analytical
method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

o Quantification: The solubility is calculated from the measured concentration in the saturated
solution.

Protocol for Stability-Indicating HPLC Method

A stability-indicating HPLC method is crucial for accurately assessing the degradation of WAY-
262611.

» Forced Degradation Studies: To establish the stability-indicating nature of the method, WAY-
262611 is subjected to forced degradation under various stress conditions:

[¢]

Acid Hydrolysis: e.g., 0.1 N HCI at 60°C for 24 hours.

o

Base Hydrolysis: e.g., 0.1 N NaOH at 60°C for 24 hours.

[e]

Oxidation: e.g., 3% H20:2 at room temperature for 24 hours.

o

Thermal Degradation: e.g., solid drug at 80°C for 48 hours.

[¢]

Photostability: e.g., exposure to UV light (254 nm) and visible light.

o Chromatographic Conditions:

[e]

Column: A C18 reversed-phase column is typically suitable.

o

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium
acetate or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol).

o

Detection: UV detection at a wavelength where WAY-262611 has significant absorbance.

[¢]

Flow Rate and Temperature: Optimized for good separation and peak shape.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

e Method Validation: The method should be validated according to ICH guidelines to ensure it
is specific, accurate, precise, linear, and robust. The key is to demonstrate that the peaks
corresponding to the degradation products are well-resolved from the peak of the parent
compound, WAY-262611.

Visualizations
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262611
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Caption: Wnt signaling pathway with WAY-262611 inhibition of Dkk1.

Experimental Workflow: TCF-Luciferase Reporter Assay
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Caption: Workflow for a TCF-Luciferase reporter assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [WAY-262611: A Technical Guide to Solubility and
Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673263#way-262611-solubility-and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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